Cas no 81827-74-9 (Neotriptophenolide)

• Product Name: Neotriptophenolide
• CAS No: 81827-74-9
• Molecular Formula: C₂₁H₂₆O₄
• Molecular Weight: 342.428746700287
• CID: 730058
• PubChem ID: 133766

Neotriptophenolide Properties

Names and Identifiers

• Phenanthro[1,2-c]furan-1(3H)-one,3b,4,5,9b,10,11-hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)-,(3bR,9bS)-
• (3bR,9bS)-3b,4,5,9b,10,11-Hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1(3H)-one
• Neotriptophenolide
• (3bR,9bS)-3b,4,5,9b,10,11-Hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1(3H)-one (ACI)
• Phenanthro[1,2-c]furan-1(3H)-one, 3b,4,5,9b,10,11-hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)- (ZCI)
• CHEBI:132346
• MS-25247
• HY-N4082
• 81827-74-9
• (3bR,9bS)-9-hydroxy-6-methoxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho[2,1-e][2]benzofuran-1-one
• DTXSID801002257
• 9-Hydroxy-6-methoxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro[1,2-c]furan-1(3H)-one
• Phenanthro(1,2-c)furan-1(3H)-one, 3b,4,5,9b,10,11-hexahydro-9-hydroxy-6-methoxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)-
• AKOS040760593
• (3br,9bs)-9-hydroxy-6-methoxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro[1,2-c]furan-1(3h)-one
• CS-0032076
• G17884
• (3bR,9bS)-9-hydroxy-7-isopropyl-6-methoxy-9b-methyl-3H,3bH,4H,5H,10H,11H-phenanthro[1,2-c]furan-1-one
• (3bR,9bS)-9-hydroxy-6-methoxy-9b-methyl-7-(propan-2-yl)-3b,4,5,9b,10,11-hexahydrophenanthro(1,2-c)furan-1(3H)-one
• DA-76098
• (3bR,9bS)-9-hydroxy-6-methoxy-9b-methyl-7-propan-2-yl-3,3b,4,5,10,11-hexahydronaphtho(2,1-e)(2)benzofuran-1-one

• InChIKey： YQHBJMHUMJXFDN-KKSFZXQISA-N
• Inchi： 1S/C21H26O4/c1-11(2)14-9-17(22)18-13(19(14)24-4)5-6-16-15-10-25-20(23)12(15)7-8-21(16,18)3/h9,11,16,22H,5-8,10H2,1-4H3/t16-,21-/m0/s1
• SMILES： O1C(C2CC[C@]3(C)C4C(=CC(C(C)C)=C(C=4CC[C@H]3C=2C1)OC)O)=O

Computed Properties

• Exact Mass: 342.18310931 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 342.18310931 g/mol
• Heavy Atom Count: 25
• Complexity: 595
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 55.8
• Molecular Weight: 342.4

Experimental Properties

• Melting Point: 189-191 ºC
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids